N-(3-chlorophenyl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C16H22ClN3O2/c1-22-15-5-7-19(8-6-15)14-10-20(11-14)16(21)18-13-4-2-3-12(17)9-13/h2-4,9,14-15H,5-8,10-11H2,1H3,(H,18,21)
• InChI Key: RXMWZTPASCIQIW-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CN(C2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C16H22ClN3O2
• Molecular Weight: 323.82 g/mol

Description

N-(3-chlorophenyl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide, also known as CPP-109, is a compound that has been extensively studied in scientific research for its potential therapeutic applications. This compound belongs to the class of drugs known as gamma-aminobutyric acid (GABA) analogs and has shown promising results in the treatment of various neurological disorders.

Scientific Research Applications

Synthesis and Biological Evaluation of Azetidinone Derivatives

Azetidinone derivatives have garnered interest in scientific research due to their potential as central nervous system (CNS) active agents and their antidepressant and nootropic activities. One study highlighted the synthesis of 2-azetidinones via the cyclocondensation of Schiff’s bases with chloroacetyl chloride. Notably, compounds with 2,5-dimethoxy and para-nitro substitutions on the aryl ring demonstrated significant antidepressant and nootropic activities, respectively. These findings underscore the potential of the 2-azetidinone skeleton in developing potent and safe CNS active agents for therapeutic use (Asha B. Thomas et al., 2016).

Antimicrobial and Antitubercular Activities of Azetidinone Derivatives

Azetidinone derivatives have also been explored for their antimicrobial, antifungal, and antitubercular properties. Research involving N-[3-(10H-phenothiazin-1-yl)propyl]-4-(substituted phenyl)-3-chloro-2-oxo-1-azetidinecarboxamide derivatives synthesized from phenothiazine demonstrated acceptable activities against various pathogens. This suggests the potential of azetidinone derivatives in addressing infectious diseases and highlights the versatility of these compounds in medicinal chemistry (Ritu Sharma et al., 2012).

Antioxidant Properties of Azetidinone Derivatives

The antioxidant potential of azetidinone derivatives has been investigated, revealing moderate to significant effects compared to ascorbic acid. Such properties were observed in compounds like 1-[(1E)-2-(3-fluorophenyl)ethylidene]-3-(4ethoxyphenyl)urea and 3-chloro-2-(3-fluorophenyl)-N-(4-methoxyphenyl)-4-oxoazetidine-1-carboxamide. These findings contribute to the understanding of azetidinone derivatives' chemical and medicinal importance, providing a foundation for further exploration in the development of potent medicinal agents (Veera Raghavulu Nagavolu et al., 2017).